Cas no 2031259-16-0 (6-bromo-2-methylpyrazolo1,5-apyrimidine-3-sulfonamide)

• Product Name: 6-bromo-2-methylpyrazolo1,5-apyrimidine-3-sulfonamide
• CAS No: 2031259-16-0
• MF: C₇H₇BrN₄O₂S
• MW: 291.125078439713
• MDL: MFCD30344753
• CID: 4633949
• PubChem ID: 125424709
• Update Time: 2025-11-01

6-bromo-2-methylpyrazolo1,5-apyrimidine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-sulfonamide
• Z2658865452
• 6-bromo-2-methylpyrazolo1,5-apyrimidine-3-sulfonamide

• MDL： MFCD30344753
• Inchi： 1S/C7H7BrN4O2S/c1-4-6(15(9,13)14)7-10-2-5(8)3-12(7)11-4/h2-3H,1H3,(H2,9,13,14)
• InChI Key： OQEGMSIKIMLMOA-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C(C)=NN2C=1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 343
• XLogP3: 0
• Topological Polar Surface Area: 98.7

Additional information on 6-bromo-2-methylpyrazolo1,5-apyrimidine-3-sulfonamide

Comprehensive Overview of 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-sulfonamide (CAS No. 2031259-16-0)

6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-sulfonamide (CAS No. 2031259-16-0) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazolopyrimidine derivative is characterized by its unique sulfonamide functional group, which enhances its bioactivity and solubility. Researchers are increasingly exploring its potential as a kinase inhibitor scaffold due to its structural similarity to purine bases, making it a promising candidate for drug discovery programs targeting cancer and inflammatory diseases.

The compound's molecular structure features a 6-bromo substitution on the pyrazolo[1,5-a]pyrimidine core, which significantly influences its electronic properties and binding affinity to biological targets. Recent studies highlight its utility in medicinal chemistry, particularly in the development of small molecule therapeutics. The sulfonamide moiety further contributes to its metabolic stability and target selectivity, addressing key challenges in modern drug design such as drug resistance and off-target effects.

In the context of green chemistry trends, synthetic routes for 2031259-16-0 are being optimized to reduce hazardous byproducts. Computational chemists employ AI-driven molecular modeling to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, aligning with the industry's shift toward in silico drug development. This approach resonates with researchers searching for "sustainable synthesis of heterocycles" or "machine learning in pharmaceutical R&D."

The compound's relevance extends to crop protection applications, where its structural motifs show activity against plant pathogens. Agrochemical innovators investigate its potential as a fungicide lead compound, capitalizing on the pyrazolopyrimidine scaffold's ability to disrupt microbial enzyme systems. This dual applicability in human health and agriculture makes 6-bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-sulfonamide a versatile building block in life sciences.

Analytical characterization of CAS 2031259-16-0 typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, ensuring precise quality control for research applications. The compound's structure-activity relationship (SAR) studies are frequently cited in patents covering JAK/STAT signaling inhibitors and CDK inhibitors, reflecting its commercial importance in intellectual property landscapes.

With growing interest in personalized medicine, researchers are investigating how 2031259-16-0 derivatives could enable precision oncology approaches. Its modular structure allows for targeted modifications to enhance blood-brain barrier penetration or tumor-specific accumulation—key search terms in contemporary biomedical literature. These developments position the compound at the forefront of next-generation therapeutic agents.

From a market perspective, the demand for high-purity 6-bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-sulfonamide continues to rise among contract research organizations (CROs) and academic laboratories. Suppliers emphasize cGMP-compliant synthesis to meet regulatory standards for preclinical studies, addressing frequent queries about "reliable API intermediates" in pharmaceutical supply chains.

Ongoing research explores the compound's potential in neurodegenerative disease models, particularly its ability to modulate protein-protein interactions implicated in Alzheimer's pathology. This aligns with trending searches for "small molecules against tau aggregation" and reflects the compound's expanding therapeutic horizons beyond its initial applications.